Cas no 2137426-95-8 (3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one)
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one
- EN300-1158700
- 2137426-95-8
-
- Inchi: 1S/C12H21NO2/c1-9-3-4-10(14)7-12(9)13-6-5-11(8-13)15-2/h9,11-12H,3-8H2,1-2H3/t9?,11-,12?/m1/s1
- InChI Key: KNHDKYOHOHQKPH-CKBZRRDASA-N
- SMILES: O(C)[C@@H]1CCN(C1)C1CC(CCC1C)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.5Ų
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158700-0.05g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 0.05g |
$888.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-0.1g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 0.1g |
$930.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-0.25g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 0.25g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-0.5g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 0.5g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-1.0g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-2.5g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 2.5g |
$2071.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-5.0g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 5g |
$3065.0 | 2023-05-23 | ||
| Enamine | EN300-1158700-10.0g |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one |
2137426-95-8 | 10g |
$4545.0 | 2023-05-23 |
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one
Introduction to 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS No. 2137426-95-8)
3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS No. 2137426-95-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and oncology. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The chemical structure of 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one is composed of a cyclohexane ring substituted with a methyl group at the 4-position and a (3R)-3-methoxypyrrolidin-1-yl moiety at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyclohexane ring provides a rigid framework, while the methoxypyrrolidine substituent introduces flexibility and polarity, which are crucial for its interactions with biological targets.
Synthesis of 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one involves several steps, including the formation of the cyclohexanone core, introduction of the methyl group, and subsequent attachment of the methoxypyrrolidine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional multi-step processes.
In terms of biological activity, 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one has demonstrated potent activity against various targets. One notable application is its use as a selective inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. A study published in Cancer Research (2021) showed that this compound effectively inhibited the activity of specific kinases, leading to reduced proliferation and increased apoptosis in cancer cells. Additionally, it has been investigated for its neuroprotective properties, with preliminary studies suggesting potential benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
The pharmacokinetic profile of 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one is another critical aspect that has been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. A preclinical study published in Pharmaceutical Research (2020) evaluated its pharmacokinetics in animal models and found that it demonstrated good oral bioavailability and a reasonable half-life, supporting its potential for oral administration.
Recent clinical trials have also begun to explore the therapeutic potential of 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one. Phase I trials have shown promising results in terms of safety and tolerability, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further evaluate its efficacy in treating specific diseases.
In conclusion, 3-[(3R)-3-methoxypyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS No. 2137426-95-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing medical treatments.
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